Cas no 18157-17-0 (Silane,(2-chloroethoxy)trimethyl-)

• Product Name: Silane,(2-chloroethoxy)trimethyl-
• CAS No: 18157-17-0
• MF: C₅H₁₃ClOSi
• MW: 152.694621801376
• MDL: MFCD00009922
• CID: 175984
• PubChem ID: 262823
• Update Time: 2025-05-20

Silane,(2-chloroethoxy)trimethyl- Chemical and Physical Properties

Names and Identifiers

• Silane,(2-chloroethoxy)trimethyl-
• 2-chloroethoxy(trimethyl)silane
• 2-Chloroethoxytrimethylsilane
• 1-chloro-2-trimethylsilanyloxy-ethane
• Silane,(2-chloroetoxy)trimethyl
• NSC96781
• silane, (2-chloroethoxy)trimethyl-
• (2-chloroethoxy)(trimethyl)silane
• (2-chloroethoxy)trimethylsilane
• NSC-96781
• SILANE,(2-CHLOROETHOXY),TRIMETHYL
• Q63399639
• FT-0604617
• S03850
• 18157-17-0
• 2-chloro-ethoxytrimethylsilane
• InChI=1/C5H13ClOSi/c1-8(2,3)7-5-4-6/h4-5H2,1-3H
• SCHEMBL1095770
• AKOS006221006
• 2-Chloroethoxytrimethylsilane, 98%
• J-011594
• Chloroethoxy(trimethyl)silane
• 1-CHLORO-2-TRIMETHYLSILOXYETHANE
• 2-Chloroethanol, trimethylsilyl ether
• DTXSID00294467
• 2-Chloroethanol, TMS derivative
• (2-chloro-ethoxy)-trimethylsilane
• DB-044430

• MDL： MFCD00009922
• Inchi： 1S/C5H13ClOSi/c1-8(2,3)7-5-4-6/h4-5H2,1-3H3
• InChI Key： SJIIMFTWFNLSKY-UHFFFAOYSA-N
• SMILES： ClCCO[Si](C)(C)C

Computed Properties

• Exact Mass: 152.04200
• Monoisotopic Mass: 152.0424193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 59.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Color/Form: Not determined
• Density: 0.944 g/mL at 25 °C(lit.)
• Boiling Point: 134 °C(lit.)
• Flash Point: 87 °F
• Refractive Index: n20/D 1.414(lit.)
• PSA: 9.23000
• LogP: 2.07670
• Solubility: Not determined
• Vapor Pressure: 10.2±0.2 mmHg at 25°C

Silane,(2-chloroethoxy)trimethyl- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S16; S26; S36/37/39
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：3.2
• HazardClass：3.2
• PackingGroup：III
• Risk Phrases：R10; R36/37/38
• Packing Group：III
• Safety Term：3.2
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes

Additional information on Silane,(2-chloroethoxy)trimethyl-

Silane, (2-chloroethoxy)trimethyl- (CAS No. 18157-17-0): An Overview of Its Properties, Applications, and Recent Research Advances

Silane, (2-chloroethoxy)trimethyl- (CAS No. 18157-17-0) is a versatile organosilicon compound that has garnered significant attention in various scientific and industrial applications. This compound is characterized by its unique chemical structure, which consists of a silicon atom bonded to three methyl groups and a 2-chloroethoxy group. The combination of these functional groups endows the compound with a range of valuable properties, making it an essential component in fields such as materials science, pharmaceuticals, and surface chemistry.

The chemical formula of Silane, (2-chloroethoxy)trimethyl- is C₆H₁₅ClOSi. Its molecular weight is approximately 164.73 g/mol. The compound is a colorless liquid at room temperature and exhibits low volatility. It is soluble in common organic solvents such as ethanol, acetone, and toluene but is insoluble in water. These physical properties make it suitable for a wide range of applications where solubility and reactivity are critical factors.

In the realm of materials science, Silane, (2-chloroethoxy)trimethyl- is widely used as a coupling agent to improve the adhesion between organic polymers and inorganic surfaces. Its ability to form stable siloxane bonds with silica surfaces while simultaneously reacting with organic functional groups makes it an ideal choice for enhancing the mechanical properties of composite materials. Recent studies have demonstrated its effectiveness in reinforcing polymer matrix composites (PMCs), leading to improved tensile strength and fracture toughness.

In the pharmaceutical industry, Silane, (2-chloroethoxy)trimethyl- has found applications in drug delivery systems. The presence of the 2-chloroethoxy group allows for controlled release of active pharmaceutical ingredients (APIs) by modulating the hydrolysis rate of the silane bond. This property is particularly useful in developing sustained-release formulations that can enhance drug efficacy and reduce dosing frequency. Research published in the Journal of Controlled Release has highlighted its potential in enhancing the bioavailability of poorly soluble drugs through nanostructured lipid carriers (NLCs).

The compound's reactivity also makes it a valuable intermediate in synthetic chemistry. It can be used to introduce chloroethoxy functionality into various organic molecules, which can then be further modified to produce a wide range of derivatives with diverse applications. For instance, recent studies have explored its use in the synthesis of novel organosilicon compounds for use in advanced electronic materials and coatings.

In surface chemistry, Silane, (2-chloroethoxy)trimethyl- plays a crucial role in modifying surface properties for various applications. Its ability to form self-assembled monolayers (SAMs) on silicon dioxide surfaces has been extensively studied for use in microelectronics and biosensors. The formation of these monolayers can significantly alter surface hydrophobicity and wettability, which are critical parameters in many industrial processes. A recent article in Langmuir reported on the use of this silane to create superhydrophobic surfaces with enhanced durability and stability.

The environmental impact of Silane, (2-chloroethoxy)trimethyl- has also been a subject of research interest. Studies have shown that while it is not classified as hazardous under current regulations, proper handling and disposal practices are essential to minimize any potential environmental risks. Ongoing research aims to develop more sustainable synthesis methods that reduce waste and energy consumption during production.

In conclusion, Silane, (2-chloroethoxy)trimethyl- (CAS No. 18157-17-0) is a multifunctional compound with a wide range of applications across various industries. Its unique chemical structure and reactivity make it an indispensable component in materials science, pharmaceuticals, synthetic chemistry, and surface chemistry. As research continues to uncover new possibilities for its use, this compound is likely to play an increasingly important role in advancing technological innovations and improving material performance.